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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive comparison of Philanthotoxin 343
(PhTX-343) and Philanthotoxin 433 (PhTX-433), two potent polyamine toxins known for their

inhibitory activity on excitatory ligand-gated ion channels. This document summarizes their

chemical structures, mechanisms of action, and pharmacological activities, with a focus on

quantitative data and detailed experimental methodologies.

Introduction
Philanthotoxins are components of the venom of the Egyptian solitary wasp, Philanthus

triangulum.[1] The naturally occurring δ-philanthotoxin, also known as PhTX-433, is the most

active of these toxins.[1] Both PhTX-433 and its synthetic analogue, PhTX-343, are non-

selective, non-competitive antagonists of ionotropic glutamate receptors (iGluRs) and nicotinic

acetylcholine receptors (nAChRs).[1][2][3][4] Their ability to block these receptors, which are

crucial for synaptic transmission, results in the paralysis of the wasp's prey.[1] The modular

structure of philanthotoxins, consisting of a hydrophobic head, a central amino acid residue,

and a hydrophilic polyamine tail, allows for the synthesis of numerous analogues with varying

selectivity and potency, making them valuable tools in neuropharmacology and drug discovery.

[1][2][3]
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The primary difference between PhTX-433 and PhTX-343 lies in the arrangement of the

polyamine tail. PhTX-433 contains a thermospermine moiety, while PhTX-343 has a spermine

moiety. This structural variation is explicitly shown in the number designations, which represent

the number of methylene groups between the nitrogen atoms in the polyamine chain.

Philanthotoxin 433 (PhTX-433) Philanthotoxin 343 (PhTX-343)

phtx433 Butyryl Tyrosyl NH NH NH NH2 phtx343 Butyryl Tyrosyl NH NH NH NH2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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